Cas no 56798-33-5 (1,10-Phenanthroline, 1,2,3,4,7,8,9,10-octahydro-)

• Product Name: 1,10-Phenanthroline, 1,2,3,4,7,8,9,10-octahydro-
• CAS No: 56798-33-5
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 335678
• PubChem ID: 6425030
• Update Time: 2025-04-19

1,10-Phenanthroline, 1,2,3,4,7,8,9,10-octahydro- Chemical and Physical Properties

Names and Identifiers

• 1,10-Phenanthroline, 1,2,3,4,7,8,9,10-octahydro-
• 1,2,3,4,7,8,9,10-octahydro-1,10-phenanthroline
• 1,2,3,4,7,8,9,10-Octahydro-[1,10]phenanthroline
• DTXSID40423734
• 56798-33-5
• SLRLPPDIZJJYOY-UHFFFAOYSA-N
• SCHEMBL19511770

• Inchi： 1S/C12H16N2/c1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1/h5-6,13-14H,1-4,7-8H2
• InChI Key： SLRLPPDIZJJYOY-UHFFFAOYSA-N
• SMILES： N1CCCC2C=CC3CCCNC=3C1=2

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 24.1Ų